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Compound of Interest

Compound Name: 1,1-Dibromocyclopropane

Cat. No.: B14071962 Get Quote

Essential Safety and Handling Guide for 1,1-
Dibromocyclopropane
Disclaimer: A specific Safety Data Sheet (SDS) for 1,1-Dibromocyclopropane (CAS No. 3591-

34-2) is not readily available in public databases. The following guidance is based on the

known properties of the compound, safety protocols for structurally similar brominated and

cyclopropane derivatives, and general best practices for handling hazardous laboratory

chemicals. It is imperative to conduct a thorough risk assessment before handling this chemical

and to consult with your institution's Environmental Health and Safety (EHS) department.

Physicochemical and Hazard Data
Limited quantitative data is available for 1,1-Dibromocyclopropane. The following table

summarizes known and inferred information. Researchers should handle this compound with

caution, assuming it may be toxic, irritant, and environmentally hazardous.
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Property Value

Molecular Formula C₃H₄Br₂

Molecular Weight 199.87 g/mol [1]

CAS Number 3591-34-2[1]

Appearance Data not available; likely a liquid.

Boiling Point Data not available.

Density Data not available.

Solubility

Expected to be insoluble in water and soluble in

organic solvents like chloroform and methanol.

[2]

GHS Hazard Statements

Not classified. Based on analogous compounds,

may cause skin irritation (H315), serious eye

irritation (H319), and may cause respiratory

irritation (H335).[3] May be harmful if swallowed

and hazardous to the aquatic environment.

GHS Pictograms

Not assigned. Based on analogous compounds,

the following may be relevant: irritant, Health

Hazard, Environmental Hazard.

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure when handling 1,1-
Dibromocyclopropane.
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Protection Type Recommended Equipment

Eye and Face Protection

Chemical safety goggles and a face shield are

required. Eyewear must meet appropriate

national standards (e.g., ANSI Z87.1 in the US).

A face shield should be worn over goggles when

there is a risk of splashing.

Skin and Body Protection

A chemical-resistant and flame-retardant lab

coat must be worn and fully buttoned. Long

pants and closed-toe shoes are mandatory.

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) are required. Given the potential for

reactivity, consider double-gloving. Always

consult the glove manufacturer's chemical

resistance guide and inspect gloves before each

use.[4]

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge is required if working outside of

a fume hood or if exposure limits are likely to be

exceeded. A formal respiratory protection

program, including fit testing, is necessary for

respirator use.

Operational Plan: Step-by-Step Guidance
1. Preparation and Engineering Controls:

Ventilation: All handling of 1,1-Dibromocyclopropane must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Emergency Equipment: Ensure a safety shower and eyewash station are readily accessible

and have been recently tested.

Spill Kit: Have a spill kit containing inert absorbent material (e.g., sand, vermiculite), and

designated hazardous waste containers readily available. Do not use combustible materials

to absorb spills.
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Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[1]

2. Safe Handling Procedures:

Receiving: Upon receipt, transport the chemical in a secondary container to the laboratory.

Inspect the container for any signs of damage or leakage within a fume hood.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep

the container tightly closed.

Dispensing: Use spark-proof tools for transferring the liquid. Ground and bond containers

when transferring large volumes to prevent static discharge.

Experimental Use: Work with the smallest quantity of the chemical necessary for the

experiment.

3. Post-Handling Procedures:

Decontamination: Decontaminate all work surfaces and equipment after use. A detergent

solution is appropriate for general cleaning.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Emergency Procedures
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Large Spill

In the case of a significant spill, evacuate the

area immediately and contact your institution's

EHS department.

Small Spill

For minor spills, absorb the material with an

inert absorbent, such as vermiculite or sand.

Collect the absorbed material into a designated

hazardous waste container.

Disposal Plan
The disposal of 1,1-Dibromocyclopropane must be handled as halogenated hazardous

waste.

1. Waste Segregation and Collection:
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Chemical Waste: All solutions and unused portions of 1,1-Dibromocyclopropane must be

collected as hazardous waste.

Contaminated Materials: Any materials that have come into contact with the chemical,

including gloves, absorbent pads, and disposable labware, must also be disposed of as

hazardous waste.

Containers: Collect waste in a designated, properly labeled, and sealed container that is

compatible with the chemical. The container should be labeled "Halogenated Organic Waste"

and specify "1,1-Dibromocyclopropane".[5][6] Do not overfill the container.

2. Storage of Waste:

Secondary Containment: Store waste containers in a secondary containment unit to mitigate

the impact of potential spills.

Storage Area: The designated storage area for hazardous waste should be clearly marked,

secure, and well-ventilated.

3. Final Disposal:

Regulatory Compliance: All hazardous waste must be disposed of through your institution's

EHS office or a licensed hazardous waste contractor.[6]

Prohibition: Never dispose of 1,1-Dibromocyclopropane or contaminated materials in the

standard trash or down the sanitary sewer.

Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling of 1,1-
Dibromocyclopropane.
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Caption: Workflow for the safe handling of 1,1-Dibromocyclopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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